Cas no 646059-61-2 (1,4-Chrysenedione, 8-amino-)

• Product Name: 1,4-Chrysenedione, 8-amino-
• CAS No: 646059-61-2
• MF: C₁₈H₁₁NO₂
• MW: 273.285444498062
• CID: 421578
• PubChem ID: 60042354
• Update Time: 2025-04-19

1,4-Chrysenedione, 8-amino- Chemical and Physical Properties

Names and Identifiers

• 1,4-Chrysenedione, 8-amino-
• 8-aminochrysene-1,4-dione
• DTXSID60733524
• 646059-61-2

• Inchi： 1S/C18H11NO2/c19-11-2-4-12-10(9-11)1-3-14-13(12)5-6-15-16(20)7-8-17(21)18(14)15/h1-9H,19H2
• InChI Key： OTQUGCXAIQWBPB-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC3=C4C=CC(=CC4=CC=C3C=21)N)=O

Computed Properties

• Exact Mass: 273.07903
• Monoisotopic Mass: 273.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16